Cas no 700866-18-8 (2-(Bromomethyl)-3-iodonaphthalene)

• Product Name: 2-(Bromomethyl)-3-iodonaphthalene
• CAS No: 700866-18-8
• MF: C₁₁H₈BrI
• MW: 346.989694595337
• CID: 4797671
• PubChem ID: 57544367
• Update Time: 2025-06-08

2-(Bromomethyl)-3-iodonaphthalene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-3-iodonaphthalene
• Naphthalene, 2-(bromomethyl)-3-iodo-
• 2-(Bromomethyl)-3-iodonaphthalene

• Inchi： 1S/C11H8BrI/c12-7-10-5-8-3-1-2-4-9(8)6-11(10)13/h1-6H,7H2
• InChI Key： IBAHZJFAPXYJGH-UHFFFAOYSA-N
• SMILES： IC1=CC2C=CC=CC=2C=C1CBr

Computed Properties

• Exact Mass: 345.88541 g/mol
• Monoisotopic Mass: 345.88541 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0
• Molecular Weight: 346.99

Additional information on 2-(Bromomethyl)-3-iodonaphthalene

Research Brief on 2-(Bromomethyl)-3-iodonaphthalene (CAS: 700866-18-8) in Chemical Biology and Pharmaceutical Applications

2-(Bromomethyl)-3-iodonaphthalene (CAS: 700866-18-8) is a halogenated naphthalene derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for complex molecular architectures. This compound, characterized by its bromomethyl and iodo functional groups, serves as a critical intermediate in the synthesis of pharmacologically active compounds and materials with unique electronic properties. Recent studies have explored its applications in cross-coupling reactions, polymer chemistry, and targeted drug design, positioning it as a molecule of interest in both academic and industrial settings.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-(Bromomethyl)-3-iodonaphthalene in the development of novel kinase inhibitors. Researchers utilized its halogenated sites for selective Pd-catalyzed Suzuki-Miyaura couplings to generate a library of naphthalene-based analogs. The resulting compounds demonstrated nanomolar inhibitory activity against EGFR and VEGFR-2, with improved selectivity profiles compared to existing therapeutics. This work underscores the compound's utility in fragment-based drug discovery, where its modular reactivity enables rapid diversification of chemical space.

In materials science, a breakthrough application emerged from a collaborative study between MIT and Stanford University (2024), where 2-(Bromomethyl)-3-iodonaphthalene served as a precursor for organic semiconductors. Through controlled polymerization initiated by the bromomethyl group, researchers developed a new class of n-type semiconductors with exceptional charge carrier mobility (>5 cm²/V·s). The iodo substituent allowed for precise post-polymerization functionalization via Sonogashira coupling, enabling tunable electronic properties for organic field-effect transistors (OFETs) and photovoltaic devices.

The compound's unique reactivity has also been exploited in chemical biology probes. A Nature Chemical Biology publication (2023) detailed its incorporation into photoaffinity labeling agents for proteomics studies. The bromomethyl group facilitated attachment to various warheads, while the iodo substituent enabled subsequent click chemistry modifications. This dual-functional capability allowed for the development of activity-based protein profiling (ABPP) probes with enhanced specificity for cysteine proteases, providing new tools for target identification in drug discovery.

Recent synthetic methodology developments have expanded the accessibility of 2-(Bromomethyl)-3-iodonaphthalene. A 2024 Organic Process Research & Development report described an optimized large-scale synthesis (85% yield) using continuous flow chemistry, addressing previous challenges in regioselective bromination of iodonaphthalenes. This advancement has significant implications for industrial applications, reducing production costs by 40% compared to batch methods while maintaining >99.5% purity as required for pharmaceutical intermediates.

Safety and handling considerations for 2-(Bromomethyl)-3-iodonaphthalene have been updated in recent regulatory assessments. The European Chemicals Agency (ECHA) 2024 evaluation noted its classification as a skin sensitizer (Category 1B) and recommended strict engineering controls during handling. However, its environmental persistence was found to be low (t1/2 < 2 days in water), supporting its continued use with proper risk management measures in research and manufacturing settings.

Future research directions identified in a 2024 ACS Medicinal Chemistry Letters perspective include exploring the compound's potential in PROTAC (proteolysis targeting chimera) development, where its bifunctional nature could bridge E3 ligase binders and target protein ligands. Preliminary computational studies suggest favorable physicochemical properties for brain penetration, opening possibilities for central nervous system drug development. Additionally, its application in covalent inhibitor design continues to evolve, with several candidates currently in preclinical evaluation for oncology indications.